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Compound of Interest

Compound Name: 1,1,1-Trifluoro-2,4-pentanedione

Cat. No.: B1197229

An In-depth Technical Guide on the Thermodynamic Properties of Trifluoroacetylacetone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of trifluoroacetylacetone (TFAA), a widely used (-diketone in chemical synthesis and analysis.
This document summarizes key quantitative data, details experimental methodologies for their
determination, and presents visual representations of relevant concepts to facilitate a deeper
understanding of the compound's behavior.

Core Thermodynamic Properties

Trifluoroacetylacetone, with the chemical formula CsHsF3Oz, is a colorless to light yellow liquid
at room temperature.[1][2][3] Its thermodynamic properties are crucial for understanding its
reactivity, stability, and utility in various applications, including as a precursor for heterocycles
and metal chelates.[4]

Quantitative Data Summary

The thermodynamic parameters of trifluoroacetylacetone have been determined through
various experimental techniques. The following tables summarize the key quantitative data
available in the literature.
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Property Value Units State Reference
Molar Mass 154.09 g/mol - [5]
Boiling Point 105-107 °C Liquid [2]
Density 1.27 g/mL at 25 °C Liquid [2]
Refractive Index 1.388 at 20 °C Liquid [2]
Thermodyn
amic Value Units State Tautomer Reference
Parameter
Standard
Enthalpy of o

) -1040.2 £3.3  kJ/mol Liquid - [6]
Formation
(AfH?)
-1003.3+3.3  kJ/mol Gas Enol [6]
-993.3+ 3.4 kJ/mol Gas Keto [6]
Standard
Enthalpy of _—

) -2179.9+x26  kJ/mol Liquid - [6]

Combustion
(AcH?)
Enthalpy of
Vaporization 37.2+0.2 kJ/mol Liquid to Gas - [7]

(AvapH®)

Keto-Enol Tautomerism

A significant aspect of the thermodynamics of trifluoroacetylacetone is its existence as a

mixture of keto and enol tautomers in equilibrium. This equilibrium is a dynamic process

involving the migration of a proton.
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Experimental Workflow

Sample Preparation:
- Trifluoroacetylacetone (high purity)
- Encapsulated in a polyester bag

'

Bomb Preparation:
- 1 cm3 of water added
- Flushed with oxygen
- Pressurized with oxygen to 3.04 MPa

'

Combustion:
- Sample ignited electrically
- Bomb rotated to ensure complete reaction

l

Analysis:
- Final bomb contents analyzed for CO2, HF, and unburned carbon

l

Calculation:
- Standard enthalpy of combustion calculated

- Standard enthalpy of formation derived using Hess's Law
- J
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NMR Spectroscopy Workflow

Sample Preparation:
- Trifluoroacetylacetone solution in a suitable solvent (e.g., CDCIs)
- Internal standard (e.g., TMS) added

l

Data Acquisition:
- 'H NMR spectrum recorded at a specific temperature (e.g., 33 °C)

l

Spectral Analysis:
- Identify characteristic peaks for keto and enol forms
- Integrate the areas of these peaks

'

Equilibrium Constant Calculation:
- K=[Enol] / [Keto]
- Calculated from the ratio of the integrated peak areas

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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